Tyrphostin AG 126
Overview
Description
Tyrphostin AG 126 is a tyrosine kinase inhibitor that is known to block the production of tumor necrosis factor-alpha (TNF-alpha) and nitric oxide in macrophages .
Synthesis Analysis
Tyrphostin AG126 is a derivative of benzylidene malononitrile, which is a potent inhibitor of protein tyrosine kinases in vitro and in vivo .Molecular Structure Analysis
The molecular formula of Tyrphostin AG 126 is C10H5N3O3 . It is a member of the tyrphostin family of tyrosine kinase inhibitors .Chemical Reactions Analysis
Tyrphostin AG 126 has been shown to reduce the biosynthesis and/or the effects of the pro-inflammatory cytokines TNF-α and IL-1 . It also inhibits the phosphorylation of ERK1 (p44) and ERK2 (p42) at 25-50 μM .Scientific Research Applications
Tyrosine Kinase Inhibition
Tyrphostin AG 126 is a tyrosine kinase inhibitor . It is known to block the production of tumor necrosis factor-alpha (TNF-alpha) and nitric oxide in macrophages . It can inhibit the phosphorylation of ERK1 and ERK2 at 25-50 μM .
Histone Deacetylase (HDAC) Inhibitor Screening
Tyrphostin AG 126 has been used in LOPAC screening assays to identify histone deacetylase (HDAC) inhibitors .
Anti-Inflammatory Applications
Studies have reported that AG 126 can reduce zymosan-induced multiple organ failure in rats . It also blocks the development of postoperative ileus in mice .
Colitis Treatment
AG 126 has been found to decrease colitis development in rats .
Septic Shock Prevention
AG-126 prevents lipopolysaccharide-induced lethal toxicity (septic shock) in mice . Administered at 1.5 mg/mouse, it reduced LPS-induced lethal toxicity from 95% to 10% .
Mycobacterium Tuberculosis Research
Development of Tyrphostin Analogues has been studied for the inhibition of the Mycobacterium tuberculosis Pup Proteasome System . The prokaryotic ubiquitin-like protein (Pup) proteasome system is unique to Mtb and related bacterial genera, making it an attractive target for new drug development .
Mechanism of Action
Target of Action
Tyrphostin AG 126, also known as AG-126, is a tyrosine kinase inhibitor . Its primary targets are ERK1 (p44) and ERK2 (p42) . These proteins play a crucial role in the regulation of meiosis, mitosis, and post-mitotic functions .
Mode of Action
AG-126 selectively inhibits the phosphorylation of ERK1 and ERK2 at concentrations of 25-50 μM . By inhibiting these targets, AG-126 blocks the production of tumor necrosis factor-alpha (TNF-α) and nitric oxide in macrophages . This results in the attenuation of signaling through NF-κB and the induced expression of COX-2 and iNOS .
Biochemical Pathways
The inhibition of ERK1 and ERK2 phosphorylation by AG-126 affects several biochemical pathways. It blocks the production of TNF-α and nitric oxide, attenuating signaling through NF-κB . This leads to a decrease in the expression of COX-2 and iNOS . These changes can affect various cellular processes, including inflammation and cell proliferation .
Pharmacokinetics
For instance, in one study, AG-126 was administered intraperitoneally at doses of 1, 3, or 10 mg/kg, indicating that it can be absorbed and distributed throughout the body to exert its effects .
Result of Action
The inhibition of ERK1 and ERK2 phosphorylation by AG-126 has several molecular and cellular effects. It reduces the production of TNF-α and nitric oxide, leading to decreased signaling through NF-κB and reduced expression of COX-2 and iNOS . These changes can result in a reduction of inflammation and cell proliferation . In animal models of acute and chronic inflammation, AG-126 has shown potent anti-inflammatory effects .
Safety and Hazards
Tyrphostin AG 126 is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It has acute oral toxicity, acute dermal toxicity, acute inhalation toxicity - dusts and mists, skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the target organ being the respiratory system .
Future Directions
Tyrphostin AG 126 has shown potential in various models of inflammatory disease. For example, it has been found to have beneficial effects in experimental autoimmune encephalomyelitis . It has also been suggested that Tyrphostin AG 126 may be useful in the development of future therapies for neuroimmune disorders .
properties
IUPAC Name |
2-[(3-hydroxy-4-nitrophenyl)methylidene]propanedinitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H5N3O3/c11-5-8(6-12)3-7-1-2-9(13(15)16)10(14)4-7/h1-4,14H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DUQADSPERJRQBW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C=C(C#N)C#N)O)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H5N3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80152117 |
Source
|
| Record name | AG 126 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80152117 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
215.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tyrphostin AG 126 | |
CAS RN |
118409-62-4 |
Source
|
| Record name | AG 126 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0118409624 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | AG 126 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80152117 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | AG-126 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | AG-126 | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/7YA4AMD1JC | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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